Cas no 1805536-49-5 (2-(Difluoromethyl)-4-hydroxy-6-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-6-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1805536-49-5
• MF: C₇H₃F₅N₂O₃
• MW: 258.102339029312
• CID: 4889403
• Update Time: 2025-05-21

2-(Difluoromethyl)-4-hydroxy-6-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-6-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O3/c8-6(9)5-4(7(10,11)12)2(15)1-3(13-5)14(16)17/h1,6H,(H,13,15)
• InChI Key： SJRDPGNQHOICON-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C([N+](=O)[O-])NC=1C(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 432
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9

Additional information on 2-(Difluoromethyl)-4-hydroxy-6-nitro-3-(trifluoromethyl)pyridine

2-(Difluoromethyl)-4-hydroxy-6-nitro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-4-hydroxy-6-nitro-3-(trifluoromethyl)pyridine, identified by the CAS number 1805536-49-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, featuring a difluoromethyl group at the 2-position, a hydroxyl group at the 4-position, a nitro group at the 6-position, and a trifluoromethyl group at the 3-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of multiple fluorine atoms in this compound—specifically in the difluoromethyl and trifluoromethyl groups—contributes to its high lipophilicity and resistance to enzymatic degradation. These characteristics make it an attractive candidate for drug development, particularly in the design of kinase inhibitors and other therapeutic agents.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-6-nitro-3-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a suitable pyridine precursor. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules. For instance, researchers have employed transition-metal-catalyzed cross-coupling reactions to install the trifluoromethyl group at the 3-position with high regioselectivity. Similarly, the introduction of the difluoromethyl group has been optimized through innovative fluorination techniques that minimize side reactions and improve yields.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of agrochemicals. Its nitro group endows it with potential herbicidal activity, while its hydroxyl group may facilitate bioactivation under specific environmental conditions. Field trials conducted in controlled settings have demonstrated selective inhibition of target weeds without adversely affecting crop plants, suggesting its potential as an eco-friendly alternative to conventional herbicides.

Moreover, this compound has garnered attention in materials science for its role in generating advanced materials with tailored electronic properties. The combination of electron-withdrawing groups (nitro and trifluoromethyl) and electron-donating groups (hydroxyl) creates a unique balance that can be exploited in designing organic semiconductors or sensors. Preliminary experiments indicate that thin films formed from this compound exhibit favorable charge transport characteristics, making them suitable for use in flexible electronics.

The structural complexity of 2-(Difluoromethyl)-4-hydroxy-6-nitro-3-(trifluoromethyl)pyridine also presents challenges for large-scale production. Researchers are actively exploring scalable synthesis routes that can meet industrial demands while maintaining product purity. Continuous-flow chemistry and microwave-assisted synthesis are among the innovative approaches being investigated to address these challenges.

In conclusion, CAS No 1805536-49-5, or 2-(Difluoromethyl)-4-hydroxy-6-nitro-3-(trifluoromethyl)pyridine, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly significant role in advancing modern science and technology.